(1R,2S,4S,6R,7S,8R,9S,12S,13S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
(1R,2S,4S,6R,7S,8R,9S,12S,13S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
Brand Name:
Vulcanchem
CAS No.:
82597-74-8
VCID:
VC0031025
InChI:
InChI=1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16?,17-,18?,19?,20+,21-,22-,23-,24-,25-,26-,27+/m0/s1
SMILES:
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C)OC1
Molecular Formula:
C27H44O3
Molecular Weight:
416.6 g/mol
(1R,2S,4S,6R,7S,8R,9S,12S,13S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
CAS No.: 82597-74-8
Reference Standards
VCID: VC0031025
Molecular Formula: C27H44O3
Molecular Weight: 416.6 g/mol
![(1R,2S,4S,6R,7S,8R,9S,12S,13S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol - 82597-74-8](/images/no_structure.jpg)
| CAS No. | 82597-74-8 |
|---|---|
| Product Name | (1R,2S,4S,6R,7S,8R,9S,12S,13S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol |
| Molecular Formula | C27H44O3 |
| Molecular Weight | 416.6 g/mol |
| IUPAC Name | (1R,2S,4S,6R,7S,8R,9S,12S,13S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol |
| Standard InChI | InChI=1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3/t16?,17-,18?,19?,20+,21-,22-,23-,24-,25-,26-,27+/m0/s1 |
| Standard InChIKey | GMBQZIIUCVWOCD-NRBCCYJRSA-N |
| Isomeric SMILES | C[C@H]1[C@H]2[C@H](C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CCC5[C@@]4(CCC(C5)O)C)C)O[C@]16CCC(CO6)C |
| SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C)OC1 |
| Canonical SMILES | CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)O)C)C)C)OC1 |
| Synonyms | epi-sarsasapogenin epismilagenin PYM 50028 PYM-50028 PYM50028 sarsaponin sarsasapogenin sarsasapogenin, (3beta,5alpha,25R)-isomer sarsasapogenin, (3beta,5alpha,25S)-isomer sarsasapogenin, (3beta,5beta)-isomer sarsasapogenin, (3beta,5beta,25R)-isomer sarsasapogenin, (3beta,5beta,25S)-isomer smilagenin tigogenin |
| PubChem Compound | 3035446 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume